Cas no 2227742-49-4 (rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-5-fluoro-2,3-dihydro-1H-indene-2-carboxylic acid)

• Product Name: rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-5-fluoro-2,3-dihydro-1H-indene-2-carboxylic acid
• CAS No: 2227742-49-4
• MF: C₁₅H₁₈FNO₄
• MW: 295.306128025055
• CID: 6141565
• PubChem ID: 165506830
• Update Time: 2025-10-23

rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-5-fluoro-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-5-fluoro-2,3-dihydro-1H-indene-2-carboxylic acid
• rac-(1R,2R)-1-{[(tert-butoxy)carbonyl]amino}-5-fluoro-2,3-dihydro-1H-indene-2-carboxylic acid
• EN300-1278405
• 2227742-49-4

• Inchi： 1S/C15H18FNO4/c1-15(2,3)21-14(20)17-12-10-5-4-9(16)6-8(10)7-11(12)13(18)19/h4-6,11-12H,7H2,1-3H3,(H,17,20)(H,18,19)/t11-,12+/m1/s1
• InChI Key： QIMLUTMGVQXOPA-NEPJUHHUSA-N
• SMILES： FC1C=CC2=C(C=1)C[C@@H](C(=O)O)[C@H]2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.12198622g/mol
• Monoisotopic Mass: 295.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-5-fluoro-2,3-dihydro-1H-indene-2-carboxylic acid

Research Brief on rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-5-fluoro-2,3-dihydro-1H-indene-2-carboxylic acid (CAS: 2227742-49-4)

The compound rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-5-fluoro-2,3-dihydro-1H-indene-2-carboxylic acid (CAS: 2227742-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral indane derivative, characterized by its tert-butoxycarbonyl (Boc) protected amino group and carboxylic acid functionality, serves as a critical intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its potential applications in drug discovery, emphasizing its role in the development of novel therapeutics for inflammatory and oncological diseases.

Recent research has focused on the stereoselective synthesis and pharmacological evaluation of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key building block for the development of selective kinase inhibitors. The study highlighted the compound's ability to confer enhanced binding affinity and metabolic stability to derived molecules, attributed to the rigid indane scaffold and the strategic incorporation of the fluorine atom at the 5-position. Computational docking studies further revealed that the rac-(1R,2R) configuration optimally interacts with the ATP-binding pocket of target kinases, suggesting its potential in designing next-generation kinase inhibitors.

In addition to its role in kinase inhibition, rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-5-fluoro-2,3-dihydro-1H-indene-2-carboxylic acid has been investigated for its application in peptide mimetics. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported its incorporation into peptidomimetic scaffolds designed to target G-protein-coupled receptors (GPCRs). The study underscored the compound's ability to improve proteolytic stability and bioavailability of the resulting mimetics, making it a valuable tool for the development of orally active GPCR modulators. The Boc-protected amino group was particularly noted for its role in facilitating solid-phase peptide synthesis (SPPS), streamlining the production of complex peptidomimetics.

Further advancements in the field have explored the compound's potential in radiopharmaceutical applications. A recent preclinical study (2024) investigated its use as a precursor for fluorine-18 labeled probes, leveraging the inherent fluorine atom for positron emission tomography (PET) imaging. The study demonstrated successful radiolabeling and in vivo stability, highlighting its promise for non-invasive imaging of disease biomarkers. This application aligns with the growing demand for precision medicine tools, particularly in oncology and neurology.

In conclusion, rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-5-fluoro-2,3-dihydro-1H-indene-2-carboxylic acid (CAS: 2227742-49-4) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span kinase inhibition, peptidomimetic design, and radiopharmaceutical development, reflecting its broad utility in addressing unmet medical needs. Ongoing research continues to explore its potential, with particular emphasis on optimizing synthetic routes and expanding its therapeutic applications. Future studies are expected to further elucidate its mechanistic insights and clinical translatability.